N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide

• IUPAC Name: 1-(3-methylphenyl)-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]methanesulfonamide
• InChI: InChI=1S/C19H26N2O2S2/c1-16-4-2-5-18(12-16)15-25(22,23)20-13-17-7-9-21(10-8-17)14-19-6-3-11-24-19/h2-6,11-12,17,20H,7-10,13-15H2,1H3
• InChI Key: FBEPPDAPJRYVBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)NCC2CCN(CC2)CC3=CC=CS3
• Molecular Formula: C19H26N2O2S2
• Molecular Weight: 378.6 g/mol

Description

N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)-1-(m-tolyl)methanesulfonamide, commonly known as TAK-659, is a small molecule inhibitor that has been developed for the treatment of various types of cancers. It belongs to the class of drugs known as kinase inhibitors, which work by blocking the activity of specific enzymes that are involved in the growth and proliferation of cancer cells.

Scientific Research Applications

Tyrosinase Inhibition and Anti-Melanogenesis

This compound has been studied for its potential as a tyrosinase inhibitor . . Inhibiting tyrosinase can lead to reduced melanin synthesis, which has applications in treating hyperpigmentation disorders. The compound’s ability to inhibit tyrosinase could make it a candidate for developing therapeutic agents for conditions like melasma, age spots, and other skin hyperpigmentation issues.